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Compound of Interest

Compound Name: Iron(II) chloride dihydrate

CAS No.: 1639-77-2

Cat. No.: B1181177

Get Quote

This guide provides comprehensive troubleshooting and frequently asked questions (FAQs) for

the safe handling and disposal of Iron(II) chloride dihydrate waste, tailored for researchers,

scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Iron(II) chloride dihydrate?

A1: Iron(II) chloride dihydrate is classified as a hazardous substance with the following

primary risks:

Corrosive to metals: It can damage metallic containers and equipment.[1][2][3]

Harmful if swallowed: Ingestion can lead to significant health issues.[1][2][4][5]

Causes serious eye damage: Direct contact with eyes can result in severe injury and risk of

blindness.[1][2][4][5][6]

Causes skin irritation: Contact with skin can cause irritation and burns.[1][7]
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Q2: What immediate steps should I take in case of accidental exposure?

A2: In case of accidental exposure, follow these first-aid measures immediately:

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do.[2][6] Immediately seek medical attention from an ophthalmologist.[5]

[6]

Skin Contact: Remove all contaminated clothing and rinse the affected skin area with plenty

of water or shower.[5][6] If irritation persists, consult a physician.[6]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[2][4] Call a doctor or a

POISON CENTER if you feel unwell.[2][4][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration

and seek medical advice if symptoms persist.[6][7]

Q3: What personal protective equipment (PPE) is required when handling Iron(II) chloride
dihydrate?

A3: Appropriate PPE is crucial for safely handling this chemical. Always use:

Eye/Face Protection: Wear safety goggles with side protection or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) tested according to EN 374

are recommended.[1][6]

Body Protection: Wear protective clothing to prevent skin contact.[2][8]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator with a

particulate filter.[2][7]

Q4: How should I store Iron(II) chloride dihydrate and its waste?

A4: Store Iron(II) chloride dihydrate in a tightly closed, corrosive-resistant container in a dry,

cool, and well-ventilated area.[1][2][6] It is hygroscopic and sensitive to air and moisture, so

storage under an inert atmosphere is recommended.[4][5]
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Q5: Is Iron(II) chloride dihydrate waste considered hazardous by the EPA?

A5: Yes, waste containing Iron(II) chloride can be classified as hazardous. Aqueous solutions of

Iron(II) chloride are often acidic and can be considered corrosive hazardous waste if the pH is

less than or equal to 2.[9] The EPA hazardous waste code for corrosive waste is D002.[10][11]

Always consult local, state, and federal regulations for proper classification.[12]
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Issue Encountered Possible Cause Troubleshooting Steps

Caking or clumping of solid

Iron(II) chloride dihydrate.

Exposure to moisture due to its

hygroscopic nature.

1. Handle the material under

an inert atmosphere (e.g., in a

glove box) if possible.2.

Ensure the storage container

is tightly sealed and stored in a

dry environment.[4][5][6]3. If

clumping occurs, gently break

up the material in a controlled

environment, avoiding dust

generation.

Corrosion of metal storage

containers or equipment.

Iron(II) chloride is corrosive to

most common metals.[2]

1. Use corrosive-resistant

containers for storage, such as

those made of polypropylene.

[2]2. Regularly inspect storage

containers and surrounding

areas for any signs of

degradation.3. In case of a

spill on a metal surface,

immediately clean and

neutralize the area.

pH of the waste solution is

highly acidic.

Iron(II) chloride solutions are

inherently acidic.

1. Follow the detailed

neutralization protocol

provided below to adjust the

pH to a neutral range (7-9)

before disposal.[13]2. Use

appropriate PPE, including

acid-resistant gloves and eye

protection, when handling the

acidic solution.

Uncertainty about the proper

disposal method for treated

waste.

Local and national regulations

for hazardous waste disposal

vary.

1. After neutralization,

separate the liquid from the

solid precipitate as described

in the protocol.2. Contact your

institution's Environmental
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Health and Safety (EHS) office

or a licensed hazardous waste

disposal contractor for

guidance on the disposal of

the iron sludge and the

neutralized liquid.[5][14]3.

Ensure the waste is properly

labeled with its contents and

associated hazards.

Quantitative Data Summary
Parameter Value Regulatory Body/Source

OSHA Permissible Exposure

Limit (PEL)
1 mg/m³ (for iron salts, as Fe) OSHA[9]

NIOSH Recommended

Exposure Limit (REL)

1 mg/m³ (10-hour TWA for iron

salts, as Fe)
NIOSH[8][15]

ACGIH Threshold Limit Value

(TLV)

1 mg/m³ (8-hour TWA for iron

salts, as Fe)
ACGIH[8][15]

Hazardous Waste Corrosivity

Characteristic (pH)
≤ 2 or ≥ 12.5 EPA[9]

EPA Hazardous Waste Code

(Corrosivity)
D002 EPA[10][11]

Experimental Protocol: Neutralization of Iron(II)
Chloride Dihydrate Waste
This protocol details the laboratory-scale neutralization of acidic Iron(II) chloride waste

solutions prior to disposal.

Objective: To adjust the pH of the Iron(II) chloride waste solution to a neutral range (7-9),

precipitating the iron as a less hazardous hydroxide sludge.

Materials:
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Iron(II) chloride dihydrate waste solution

Sodium carbonate (soda ash) or sodium hydroxide (caustic soda) solution (1M)

pH meter or pH paper

Stir plate and stir bar

Appropriate chemical-resistant container for the reaction

Personal Protective Equipment (PPE) as outlined in the FAQs

Procedure:

Preparation: Work in a well-ventilated area, preferably a chemical fume hood. Ensure all

necessary PPE is worn. Place the container with the Iron(II) chloride waste solution on a stir

plate and add a stir bar.

Dilution (if necessary): If the waste solution is highly concentrated, it is prudent to first dilute

it by slowly adding the waste solution to cold water to a concentration below 10%.

Neutralization:

Begin stirring the waste solution at a moderate speed.

Slowly add the sodium carbonate or sodium hydroxide solution dropwise. The addition

should be gradual as the neutralization reaction can be exothermic, generating heat.[3]

Continuously monitor the pH of the solution using a pH meter or pH paper.

pH Adjustment: Continue adding the neutralizing agent until the pH of the solution is stable

within the 7-9 range.[13] At this point, a greenish to brownish gelatinous precipitate of iron

hydroxide will have formed.[3]

Settling and Separation:

Turn off the stir plate and allow the precipitate to settle to the bottom of the container. This

may take some time.
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Once the solid has settled, carefully decant or skim the supernatant liquid.[13]

Waste Segregation and Disposal:

Supernatant Liquid: The liquid should be re-tested to ensure its pH is neutral. It can then

be disposed of down the drain with copious amounts of water, in accordance with local

regulations.[3]

Solid Sludge: The remaining iron hydroxide sludge is considered hazardous waste.

Transfer the sludge to a clearly labeled hazardous waste container.[13] This container

should be sealed and disposed of through your institution's EHS office or a licensed

hazardous waste disposal contractor.[5][14]

Diagrams
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Iron(II) Chloride Dihydrate Waste Handling Workflow
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Caption: Workflow for the safe neutralization and disposal of Iron(II) chloride waste.
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Iron(II) Chloride Dihydrate Spill Response

Spill Occurs
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Caption: Logical steps for responding to an Iron(II) chloride dihydrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing
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